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Compound of Interest

Compound Name: 4-(Tetradecylamino)butan-2-ol

Cat. No.: B089496 Get Quote

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction
"4-(Tetradecylamino)butan-2-ol" is a cationic amphiphilic molecule with potential applications

in drug delivery and formulation development. Its structure, featuring a long hydrophobic

tetradecyl chain and a hydrophilic amino-alcohol head group, suggests it may be useful in the

formation of micelles, liposomes, or other nanoparticle systems for the encapsulation and

delivery of therapeutic agents. Proper preparation of stock solutions is a critical first step for

accurate and reproducible downstream experiments. This document provides a detailed

protocol for the preparation, storage, and handling of "4-(Tetradecylamino)butan-2-ol" stock

solutions.

Physicochemical Data
A summary of the key physicochemical properties of "4-(Tetradecylamino)butan-2-ol" is
provided in the table below. This information is essential for accurate preparation of stock

solutions.
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Property Value

Chemical Name 4-(Tetradecylamino)butan-2-ol

Molecular Formula C₁₈H₃₉NO

Molecular Weight 285.51 g/mol

CAS Number 143-26-0

Appearance
(Assumed to be a solid or viscous liquid at room

temperature)

Experimental Protocols
I. Preliminary Solubility Assessment
Due to the lack of specific solubility data for "4-(Tetradecylamino)butan-2-ol," a small-scale

solubility test is recommended to determine the optimal solvent and maximum practical

concentration.

Materials:

"4-(Tetradecylamino)butan-2-ol"

Dimethyl sulfoxide (DMSO)

Ethanol (≥99.5%, anhydrous)

Chloroform

Small glass vials with Teflon-lined caps

Vortex mixer

Water bath or heat block (optional)

Procedure:
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Weigh out a small, known amount of "4-(Tetradecylamino)butan-2-ol" (e.g., 1-5 mg) into

three separate vials.

To the first vial, add a small volume of DMSO (e.g., 100 µL) to test for a high concentration

stock.

To the second vial, add a small volume of ethanol.

To the third vial, add a small volume of chloroform.

Vortex each vial vigorously for 1-2 minutes.

Observe for complete dissolution. If the compound does not dissolve, gentle warming (e.g.,

to 37°C) may be applied. Caution: Chloroform is volatile and flammable; avoid heating in an

open container.

If the compound dissolves, incrementally add more solvent to determine the approximate

solubility limit.

Based on this assessment, select the most appropriate solvent for your desired stock

concentration. For biological applications, ethanol or DMSO are generally preferred over

chloroform.

II. Protocol for Preparing a 10 mM Stock Solution in
Ethanol
This protocol describes the preparation of a 10 mM stock solution. The principles can be

adapted for other concentrations and solvents based on the preliminary solubility assessment.

Materials:

"4-(Tetradeylamino)butan-2-ol" (MW: 285.51 g/mol )

Ethanol (≥99.5%, anhydrous)

Analytical balance

Glass vial with a Teflon-lined cap
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Glass syringe or calibrated pipette

Vortex mixer

Argon or nitrogen gas (optional, for long-term storage)

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass

of "4-(Tetradecylamino)butan-2-ol" is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 285.51 g/mol x 1000 mg/g = 2.8551 mg

Weigh the compound: Carefully weigh out approximately 2.86 mg of "4-
(Tetradecylamino)butan-2-ol" and transfer it to a clean, dry glass vial.

Add solvent: Using a calibrated pipette or glass syringe, add 1.0 mL of anhydrous ethanol to

the vial.

Dissolve the compound: Secure the cap tightly and vortex the vial until the compound is

completely dissolved. Gentle warming may be applied if necessary.

Storage: For short-term storage, store the solution at 2-8°C. For long-term storage, it is

recommended to overlay the solution with an inert gas (argon or nitrogen) to prevent

oxidation and store at -20°C or -80°C in a tightly sealed vial.

Quantitative Data Summary
The following table provides example calculations for preparing stock solutions at different

concentrations.
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Desired
Concentration

Molecular Weight (
g/mol )

Mass per 1 mL of
Solvent

Volume of Solvent
for 1 mg

1 mM 285.51 0.286 mg 3.50 mL

5 mM 285.51 1.43 mg 0.70 mL

10 mM 285.51 2.86 mg 0.35 mL

25 mM 285.51 7.14 mg 0.14 mL

50 mM 285.51 14.28 mg 0.07 mL

Safety Precautions
As "4-(Tetradecylamino)butan-2-ol" is a long-chain amine, it should be handled with

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for this compound for specific handling and disposal

information.

Organic solvents such as ethanol and chloroform are flammable and should be handled

away from ignition sources.

Visualizations
The following diagrams illustrate the experimental workflow and the logical relationship of the

components in this protocol.
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Caption: Workflow for preparing the stock solution.
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Caption: Logical relationship of components.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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